Cas no 1519748-50-5 (2-(5-chlorofuran-2-yl)methylpyrrolidine)

• Product Name: 2-(5-chlorofuran-2-yl)methylpyrrolidine
• CAS No: 1519748-50-5
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6329609
• PubChem ID: 82655511
• Update Time: 2025-10-29

2-(5-chlorofuran-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)methylpyrrolidine
• EN300-1963941
• 1519748-50-5
• 2-[(5-chlorofuran-2-yl)methyl]pyrrolidine

• Inchi： 1S/C9H12ClNO/c10-9-4-3-8(12-9)6-7-2-1-5-11-7/h3-4,7,11H,1-2,5-6H2
• InChI Key： DGNXRVIRAOILKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CCCN2)O1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(5-chlorofuran-2-yl)methylpyrrolidine

2-(5-Chlorofuran-2-yl)methylpyrrolidine: A Comprehensive Overview

2-(5-Chlorofuran-2-yl)methylpyrrolidine (CAS No. 1519748-50-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(5-chlorofuran-2-yl)methylpyrrolidine consists of a pyrrolidine ring attached to a 5-chlorofuran-2-ylmethyl group. The presence of the chlorofuran moiety imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation. Recent studies have highlighted its potential as a scaffold for the design of new drugs targeting various diseases.

In the realm of medicinal chemistry, the structural diversity and functional group versatility of 2-(5-chlorofuran-2-yl)methylpyrrolidine have been explored to enhance its pharmacological properties. Researchers have synthesized several derivatives of this compound to optimize its activity, selectivity, and bioavailability. These efforts have led to the identification of lead compounds with improved therapeutic profiles.

One of the key areas where 2-(5-chlorofuran-2-yl)methylpyrrolidine has shown promise is in the treatment of neurological disorders. Studies have demonstrated that certain derivatives of this compound exhibit potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves modulating neurotransmitter systems and reducing oxidative stress, thereby protecting neuronal cells from damage.

Beyond neurological applications, 2-(5-chlorofuran-2-yl)methylpyrrolidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that derivatives of this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation, making them potential candidates for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(5-chlorofuran-2-yl)methylpyrrolidine are another important aspect that has been studied extensively. Researchers have optimized the solubility, stability, and metabolic profile of this compound to enhance its therapeutic efficacy. For instance, modifications to the pyrrolidine ring or the chlorofuran moiety have been shown to improve oral bioavailability and extend the half-life of the drug in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-chlorofuran-2-yl)methylpyrrolidine-based drugs in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated with minimal side effects. Further studies are needed to confirm their therapeutic potential and determine optimal dosing regimens.

In addition to its therapeutic applications, 2-(5-chlorofuran-2-yl)methylpyrrolidine has also found use in chemical biology research. Its unique structure makes it an excellent tool for probing biological processes and understanding molecular mechanisms. For example, it has been used as a probe to study protein-protein interactions and signaling pathways in cells.

The synthesis of 2-(5-chlorofuran-2-yl)methylpyrrolidine involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and ring-closing metathesis (RCM) techniques. Advances in synthetic chemistry have enabled researchers to develop more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, 2-(5-chlorofuran-2-yl)methylpyrrolidine (CAS No. 1519748-50-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future breakthroughs in healthcare.